(3-Amino-6-nitro-1-benzofuran-2-yl)(4-fluorophenyl)methanone

• IUPAC Name: (3-amino-6-nitro-1-benzofuran-2-yl)-(4-fluorophenyl)methanone
• InChI: InChI=1S/C15H9FN2O4/c16-9-3-1-8(2-4-9)14(19)15-13(17)11-6-5-10(18(20)21)7-12(11)22-15/h1-7H,17H2
• InChI Key: HHCJRBNMQMQWBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C3=C(O2)C=C(C=C3)[N+](=O)[O-])N)F
• Molecular Formula: C15H9FN2O4
• DSSTOX Substance ID: DTXSID50650473
• Molecular Weight: 300.24 g/mol
• CAS RN: 914635-93-1

Description

“(3-Amino-6-nitro-1-benzofuran-2-yl)(4-fluorophenyl)methanone” is a chemical compound with the formula C15H9FN2O4. It is a derivative of benzofuran, a class of compounds that are found to be suitable structures with a wide range of biological and pharmacological applications. Benzofuran and its derivatives are found widely in natural products and unnatural compounds.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves strategies such as the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones, and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The molecular structure of “(3-Amino-6-nitro-1-benzofuran-2-yl)(4-fluorophenyl)methanone” consists of a benzofuran ring substituted with amino, nitro, and fluorophenyl groups. The 4-position of the benzofuran may be substituted or unsubstituted, but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Chemical Reactions Analysis

Benzofuran derivatives, including “(3-Amino-6-nitro-1-benzofuran-2-yl)(4-fluorophenyl)methanone”, can participate in various chemical reactions due to the presence of functional groups such as amino, nitro, and fluorophenyl.

Scientific Research Applications

Anticancer Activity

• Compound A has demonstrated significant anticancer effects in various cell lines. .

Antimicrobial Properties

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Synthetic Chemistry and Drug Development

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Natural Product Sources

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Mechanism of Action

Target of Action

Benzofuran derivatives, a class to which this compound belongs, have been shown to interact with a wide range of targets, including topoisomerase i , sigma receptors , and carbonic anhydrase .

Mode of Action

Benzofuran derivatives have been reported to inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slowing down conduction velocity and reducing sinus node autonomy .

Biochemical Pathways

Benzofuran derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Benzofuran derivatives have been associated with a wide range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antihiv, analgesic, antiparasitic, antihyperlipidemic, antioxidant, antidiabetic, antihypertensive, antiplasmodial, anti-alzheimer’s, vasodilating and hypotensive, and antiarrhythmic activities .

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide range of biological and pharmacological applications. Future research may focus on developing new therapeutic agents from benzofuran derivatives, improving their bioavailability, and exploring their full therapeutic potential.